Cas no 110762-24-8 (Phenylalanine,2-(phosphonomethyl)-)

Phenylalanine,2-(phosphonomethyl)- structure
110762-24-8 structure
Product Name:Phenylalanine,2-(phosphonomethyl)-
CAS No:110762-24-8
MF:C10H14NO5P
MW:259.195623874664
CID:144993
PubChem ID:3066653
Update Time:2025-04-19

Phenylalanine,2-(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine,2-(phosphonomethyl)-
    • (2S)-2-amino-3-[2-(phosphonomethyl)phenyl]propanoic acid
    • 110762-24-8
    • beta-(o-(Dihydroxyphosphinyl)methyl)phenylalanine hydrate
    • Phenylalanine, 2-(phosphonomethyl)-, hydrate
    • DTXSID40149381
    • o-phosphonomethylphenylalanine
    • 2-(Phosphonomethyl)phenylalanine hydrate
    • Inchi: 1S/C10H14NO5P/c11-9(10(12)13)5-7-3-1-2-4-8(7)6-17(14,15)16/h1-4,9H,5-6,11H2,(H,12,13)(H2,14,15,16)/t9-/m0/s1
    • InChI Key: MRGUIJVNFRTRSF-VIFPVBQESA-N
    • SMILES: P(CC1C=CC=CC=1C[C@@H](C(=O)O)N)(=O)(O)O

Computed Properties

  • Exact Mass: 259.06102
  • Monoisotopic Mass: 259.06095954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 120.85
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